Cas no 52846-60-3 (2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl-)
52846-60-3 structure
Product Name:2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl-
CAS No:52846-60-3
MF:C12H7N3S
MW:225.269080400467
CID:358649
Update Time:2024-01-28
2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl-
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- Inchi: 1S/C12H7N3S/c13-6-9-11(8-4-2-1-3-5-8)10(7-14)16-12(9)15/h1-5H,15H2
- InChI Key: CCZOZMNDIGKIPV-UHFFFAOYSA-N
- SMILES: C1(C#N)SC(N)=C(C#N)C=1C1=CC=CC=C1
Computed Properties
- Exact Mass: 225.03621
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 457.5±45.0 °C(Predicted)
- PSA: 73.6
- pka: -3.41±0.10(Predicted)
2,4-Thiophenedicarbonitrile, 5-amino-3-phenyl- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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